Cas no 1251634-37-3 (N-(1-methyl-1H-pyrrol-2-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide)

• Product Name: N-(1-methyl-1H-pyrrol-2-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide
• CAS No: 1251634-37-3
• MF: C₂₁H₂₄N₂OS
• MW: 352.493063926697
• CID: 5855859
• PubChem ID: 49676597
• Update Time: 2025-07-13

N-(1-methyl-1H-pyrrol-2-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-1H-pyrrol-2-yl)methyl-4-phenyl-N-(thiophen-2-yl)methylbutanamide
• SR-01000925488-1
• N-((1-methyl-1H-pyrrol-2-yl)methyl)-4-phenyl-N-(thiophen-2-ylmethyl)butanamide
• VU0524058-1
• 1251634-37-3
• F5854-2944
• N-[(1-methylpyrrol-2-yl)methyl]-4-phenyl-N-(thiophen-2-ylmethyl)butanamide
• SR-01000925488
• N-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-phenyl-N-[(thiophen-2-yl)methyl]butanamide
• AKOS024522636

• Inchi： 1S/C21H24N2OS/c1-22-14-6-11-19(22)16-23(17-20-12-7-15-25-20)21(24)13-5-10-18-8-3-2-4-9-18/h2-4,6-9,11-12,14-15H,5,10,13,16-17H2,1H3
• InChI Key： RBNGRDYNMDJNSY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(CCCC1C=CC=CC=1)=O)CC1=CC=CN1C

Computed Properties

• Exact Mass: 352.16093457g/mol
• Monoisotopic Mass: 352.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines